(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride
Overview
Description
(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride, also known as DPCPX, is a novel drug that has been developed as an antagonist of the adenosine A1 receptor. It is a small molecule that has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. DPCPX has been found to be a potent and selective antagonist of the A1 receptor, with an affinity that is similar to that of caffeine. It is a promising drug candidate for the treatment of neurological disorders, such as Parkinson's disease, Alzheimer's disease, and stroke.
Scientific Research Applications
(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride has been studied for its potential therapeutic applications in the treatment of neurological disorders. The drug has been found to be a potent and selective antagonist of the A1 receptor, with an affinity that is similar to that of caffeine. It has also been found to be an effective antagonist of the adenosine A2A receptor, which is involved in the regulation of dopamine release in the brain. In addition, (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride has been found to be an effective inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Mechanism of Action
(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride works by binding to the adenosine A1 receptor, resulting in the inhibition of its activity. This inhibition of the A1 receptor leads to an increase in the levels of extracellular adenosine, which in turn leads to an increase in the release of dopamine in the brain. This increased release of dopamine is thought to be responsible for the therapeutic effects of (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride.
Biochemical and Physiological Effects
(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride has been found to have a range of biochemical and physiological effects. The drug has been found to increase the levels of extracellular adenosine, resulting in the increased release of dopamine in the brain. In addition, (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride has been found to inhibit the enzyme monoamine oxidase, resulting in the increased levels of neurotransmitters in the brain. Finally, (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride has been found to be an effective antagonist of the adenosine A2A receptor, which is involved in the regulation of dopamine release in the brain.
Advantages and Limitations for Lab Experiments
The advantages of (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride for laboratory experiments include its ease of synthesis, its potency as an A1 receptor antagonist, and its ability to inhibit monoamine oxidase. The limitations of (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride for laboratory experiments include its short half-life, its relatively low solubility in water, and its potential for toxic effects at high doses.
Future Directions
For the study of (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride include further exploration of its potential therapeutic applications in the treatment of neurological disorders, such as Parkinson's disease, Alzheimer's disease, and stroke. Additional research is also needed to investigate the potential side effects of the drug and its potential interactions with other drugs. Additionally, further studies are needed to determine the optimal dose and administration schedule for (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride in order to maximize its therapeutic effects. Finally, further research is needed to explore the potential of (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride as a tool for studying the biochemical and physiological effects of adenosine A1 receptor antagonists.
Synthesis Methods
(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride is synthesized through a two-step process. The first step involves the synthesis of a pyrazole-based intermediate, which is then reacted with a secondary amine to form the final product. The synthesis of the pyrazole-based intermediate is achieved through the reaction of a pyrazole carboxylic acid with an alkyl halide, followed by a nucleophilic substitution reaction. The second step involves the reaction of the intermediate with a secondary amine, which results in the formation of the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride involves the reaction of 4-chloro-1H-pyrazole with (S)-2-amino-1-propanol, followed by the formation of the dihydrochloride salt.", "Starting Materials": [ "4-chloro-1H-pyrazole", "(S)-2-amino-1-propanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: 4-chloro-1H-pyrazole is reacted with (S)-2-amino-1-propanol in the presence of sodium hydroxide and diethyl ether to form (2S)-1-(1H-pyrazol-4-yl)propan-2-amine.", "Step 2: The resulting amine is then treated with hydrochloric acid in methanol to form the dihydrochloride salt of (2S)-1-(1H-pyrazol-4-yl)propan-2-amine." ] } | |
CAS RN |
2413847-66-0 |
Product Name |
(2S)-1-(1H-pyrazol-4-yl)propan-2-amine dihydrochloride |
Molecular Formula |
C6H13Cl2N3 |
Molecular Weight |
198.1 |
Purity |
95 |
Origin of Product |
United States |
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